Cas no 2228863-52-1 (1-1-(5-methyl-1,2-oxazol-4-yl)cyclopropylcyclopropan-1-amine)

• Product Name: 1-1-(5-methyl-1,2-oxazol-4-yl)cyclopropylcyclopropan-1-amine
• CAS No: 2228863-52-1
• MF: C₁₀H₁₄N₂O
• MW: 178.230962276459
• CID: 6286892
• PubChem ID: 165634502
• Update Time: 2025-05-24

1-1-(5-methyl-1,2-oxazol-4-yl)cyclopropylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-1-(5-methyl-1,2-oxazol-4-yl)cyclopropylcyclopropan-1-amine
• 2228863-52-1
• 1-[1-(5-methyl-1,2-oxazol-4-yl)cyclopropyl]cyclopropan-1-amine
• EN300-1998891

• Inchi： 1S/C10H14N2O/c1-7-8(6-12-13-7)9(2-3-9)10(11)4-5-10/h6H,2-5,11H2,1H3
• InChI Key： KFTVZFCGVWZJGU-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C=N1)C1(CC1)C1(CC1)N

Computed Properties

• Exact Mass: 178.110613074g/mol
• Monoisotopic Mass: 178.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 52Ų

Additional information on 1-1-(5-methyl-1,2-oxazol-4-yl)cyclopropylcyclopropan-1-amine

1-(5-Methyl-1,2-Oxazol-4-yl)cyclopropylcyclopropanamine (CAS No: 2228863-52-1)

In the ever-evolving landscape of organic chemistry, 1-(5-methyl-1,2-oxazol-4-yl)cyclopropylcyclopropanamine has emerged as a compound of significant interest due to its unique structural properties and potential applications in various fields. This compound, identified by the CAS registry number 2228863-52-1, belongs to a class of heterocyclic compounds that have garnered attention for their versatility and reactivity.

The molecular structure of 1-(5-methyl-1,2-oxazol-4-yl)cyclopropylcyclopropanamine is characterized by a cyclopropyl group attached to an oxazole ring system. The oxazole moiety, a five-membered aromatic heterocycle containing one oxygen and one nitrogen atom, contributes to the compound's electronic properties and reactivity. The presence of a methyl group at the 5-position of the oxazole ring further modulates these properties, making the compound suitable for a wide range of chemical transformations.

Recent studies have highlighted the potential of cyclopropylcyclopropanamine derivatives in medicinal chemistry. These compounds have been explored as candidates for drug development due to their ability to interact with various biological targets. For instance, research has shown that such compounds can exhibit inhibitory activity against certain enzymes, making them promising leads for the development of therapeutic agents.

The synthesis of 1-(5-methyl-1,2-Oxazol-4-yllcyclopropylcyclopropanamine involves a series of well-established organic reactions. The construction of the oxazole ring typically employs methods such as the Paal-Knorr synthesis or other cyclization techniques. The cyclopropyl group is introduced through alkylation or coupling reactions, ensuring the formation of stable carbon-carbon bonds. The optimization of these synthetic pathways has been a focus of recent research efforts, with chemists seeking to improve yield and selectivity while minimizing environmental impact.

One notable aspect of this compound is its role in heterocyclic chemistry. The combination of an oxazole ring with a cyclopropyl group creates a unique electronic environment that can be exploited in various chemical reactions. For example, the strained cyclopropane ring can act as a reactive site for nucleophilic or electrophilic attacks, enabling the formation of complex molecular architectures.

In terms of applications, cyclopropylcyclopropanamine derivatives have found utility in materials science as well. Their rigid and compact structures make them ideal candidates for designing advanced materials with tailored mechanical and electronic properties. Recent advancements in polymer chemistry have explored the use of such compounds as building blocks for constructing high-performance polymers.

The study of 1-(5-methyl-Oxazol-cyclpropane) derivatives has also extended into computational chemistry. Researchers have employed quantum mechanical calculations to investigate the electronic structure and reactivity of these compounds at an atomic level. Such studies provide valuable insights into their potential behavior in different chemical environments and guide experimental efforts toward optimizing their properties.

Moreover, the compound's ability to participate in supramolecular interactions has been leveraged in designing self-assembling systems. These systems hold promise for applications in nanotechnology and drug delivery, where precise control over molecular assembly is crucial.

In conclusion, 1-(5-methyl-Oxazol-cyclpropane) derivatives represent a fascinating class of compounds with diverse applications across multiple disciplines. Their unique structural features and reactivity make them valuable tools for advancing both fundamental and applied research in organic chemistry.